Cas no 13146-43-5 (1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-)

1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)- structure
13146-43-5 structure
Product Name:1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-
CAS No:13146-43-5
MF:C13H25NO2
MW:227.343104124069
CID:140193
PubChem ID:202711
Update Time:2025-04-19

1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-
    • 2-ethyl-2-methyl-1-morpholin-4-ylhexan-1-one
    • BRN 0780554
    • 4-(2-Ethyl-2-methylhexanoyl)morpholine
    • DTXSID00927208
    • SCHEMBL18409015
    • 13146-43-5
    • Morpholinylamide methyl-ethyl caproique [French]
    • 1-Hexanone, 2-ethyl-2-methyl-1-morpholino-
    • 2-ETHYL-2-METHYL-1-(MORPHOLIN-4-YL)HEXAN-1-ONE
    • Morpholine, 4-(2-ethyl-2-methylhexanoyl)-
    • Morpholinylamide methyl-ethyl caproique
    • Inchi: 1S/C13H25NO2/c1-4-6-7-13(3,5-2)12(15)14-8-10-16-11-9-14/h4-11H2,1-3H3
    • InChI Key: AXZANOURTPQIGW-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(C(C)(CC)CCCC)=O

Computed Properties

  • Exact Mass: 227.18865
  • Monoisotopic Mass: 227.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.965
  • Boiling Point: 344.5°C at 760 mmHg
  • Flash Point: 162.2°C
  • Refractive Index: 1.466
  • PSA: 29.54
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